Cas no 134767-27-4 (4-Acridinecarboxamide)
4-Acridinecarboxamide structure
Product Name:4-Acridinecarboxamide
CAS No:134767-27-4
MF:C14H10N2O
MW:222.24200296402
CID:181471
PubChem ID:3025721
Update Time:2025-04-19
4-Acridinecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Acridinecarboxamide
- acridine-4-carboxamide
- SCHEMBL461849
- 134767-27-4
- DTXSID20158936
- KCBDLLNCTLQLPL-UHFFFAOYSA-N
-
- Inchi: 1S/C14H10N2O/c15-14(17)11-6-3-5-10-8-9-4-1-2-7-12(9)16-13(10)11/h1-8H,(H2,15,17)
- InChI Key: KCBDLLNCTLQLPL-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=CC2=CC3C=CC=CC=3N=C21)N
Computed Properties
- Exact Mass: 222.0794
- Monoisotopic Mass: 222.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56Ų
- XLogP3: 2.8
Experimental Properties
- Density: 1.31
- Boiling Point: 511°Cat760mmHg
- Flash Point: 262.8°C
- Refractive Index: 1.748
- PSA: 55.98
4-Acridinecarboxamide Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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